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Compound of Interest

2,9-Dimethyl-4,7-diphenyl-1,10-
Compound Name:
phenanthroline

Cat. No.: B146795

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and
applications of 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline, a key organic compound in
modern electronics and a subject of interest in broader chemical and materials science
research.

Core Physicochemical Data

2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline, commonly known as Bathocuproine (BCP),
is a high-purity organic compound essential in the fabrication of advanced electronic devices.
Its molecular characteristics are summarized below.
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Property Value

Molecular Weight 360.46 g/mol

Chemical Formula C26H20Nz2

CAS Number 4733-39-5
Appearance Yellow powder

Melting Point 279-283 °C (lit.)
Maximum Absorption (Amax) 277 nm

Fluorescence Emission (Aem) 386 nm £10 nm in THF

Applications in Research and Development

Bathocuproine is a wide-band-gap material with high electron affinity, making it a critical
component in organic electronics.[1] Its primary roles include:

e Electron Transport Layer (ETL) and Hole-Blocking Layer (HBL): In Organic Light-Emitting
Diodes (OLEDs) and perovskite solar cells, BCP facilitates the efficient transport of electrons
while blocking holes, preventing recombination at the cathode.[1][2] This function is crucial
for enhancing device efficiency, stability, and lifespan.[1][2]

o Exciton-Blocking Barrier: BCP prevents the diffusion of excitons towards the electrode, which
would otherwise lead to non-radiative recombination and reduced device performance.[1]

« Interfacial Layer: When inserted between a metal cathode (like aluminum or silver) and an
organic layer, BCP can establish an Ohmic contact, improving charge injection and
collection.[1][3][4][5]

While the predominant application of BCP is in materials science, phenanthroline derivatives, in
general, have been explored in drug research and development. Some have shown potential
as anti-cancer and antibacterial agents.[6] Specifically, 2,9-dimethyl-1,10-phenanthroline
(neocuproine), a related compound, has demonstrated potent, copper-dependent cytotoxic
activity with anti-tumor properties.[7][8]
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Experimental Protocols

The application of Bathocuproine in thin-film devices requires precise deposition techniques.
The two most common methods are thermal evaporation and solution processing (spin
coating).

Thermal Evaporation

This is a vacuum-based deposition technique used to create highly uniform thin films.

Methodology:

Place a crucible containing high-purity BCP powder (=99%) inside a thermal evaporation
chamber.

e Evacuate the chamber to a high vacuum, typically around 1 x 10~ mbar.

» Heat the crucible to sublimate the BCP. The vaporized material will then deposit onto the
substrate.

o The deposition rate is controlled by the temperature of the crucible and is typically
maintained at a slow rate, for example, 0.2 A/s, to ensure a uniform layer.[9]

e The desired thickness of the BCP layer is monitored in real-time using a quartz crystal
microbalance. A typical thickness for an ETL/HBL is between 5 and 20 nm.[5]

Solution Processing (Spin Coating)

Spin coating is a cost-effective, non-vacuum technique for depositing thin films from solution.
Methodology:
» Solution Preparation:

o Prepare a dilute solution of BCP. A common concentration is 0.5 mg/mL.[9][10]

o The solvent system can vary. A mixture of toluene and methanol (e.g., 1:9 v/v) is effective.
[9] Ethanol can also be used as a solvent.[10]
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o The solution may be stirred at a slightly elevated temperature (e.g., 50°C) to ensure
complete dissolution.[9]

o Deposition:
o Dispense a small amount of the BCP solution onto the center of the substrate.

o Spin the substrate at a high speed, for example, 3000-4000 RPM, for a set duration,
typically 30-60 seconds.[9][10] The spinning action spreads the solution evenly across the

substrate, and the solvent evaporates, leaving a thin film of BCP.

o The thickness of the film is controlled by the solution concentration and the spin speed. A
spin speed of 3000 RPM for 50 seconds can yield a film of approximately 5 nm.[10]

Logical Workflow of BCP in an Organic Solar Cell

The following diagram illustrates the typical layered structure of an inverted perovskite solar cell
and the functional role of Bathocuproine within this architecture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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